2-[(4-Benzylpiperazin-1-yl)methyl]-5-[(4-chlorophenyl)methoxy]pyran-4-one

• IUPAC Name: 2-[(4-benzylpiperazin-1-yl)methyl]-5-[(4-chlorophenyl)methoxy]pyran-4-one
• InChI: InChI=1S/C24H25ClN2O3/c25-21-8-6-20(7-9-21)17-30-24-18-29-22(14-23(24)28)16-27-12-10-26(11-13-27)15-19-4-2-1-3-5-19/h1-9,14,18H,10-13,15-17H2
• InChI Key: HWYGENWDYHOWFH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=CC(=O)C(=CO3)OCC4=CC=C(C=C4)Cl
• Molecular Formula: C24H25ClN2O3
• Molecular Weight: 424.9 g/mol
• CAS No.: 898440-00-1

Description

2-[(4-Benzylpiperazin-1-yl)methyl]-5-[(4-chlorophenyl)methoxy]pyran-4-one is a useful research compound. Its molecular formula is C24H25ClN2O3 and its molecular weight is 424.93. The purity is usually 95%.
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Scientific Research Applications

Quantitative Structure–Cytotoxicity Relationship of Pyrano[4,3-b]chromones

A study explored the cytotoxicity of pyrano[4,3-b]chromones against human oral squamous cell carcinoma cell lines, revealing the potential of chemical modifications in designing new anticancer drugs. The cytotoxic activity was linked to the compound's structure, polarity, ionic potential, and electric state, suggesting a targeted approach for cancer therapy development (Nagai et al., 2018).

Antimicrobial Activity and Docking Studies

Another research focused on the antimicrobial properties of pyran derivatives, including a compound structurally related to 2-[(4-Benzylpiperazin-1-yl)methyl]-5-[(4-chlorophenyl)methoxy]pyran-4-one. The study demonstrated favorable antibacterial and antifungal activities, suggesting these compounds as potential antimicrobial agents. Molecular docking analysis supported their mechanism of action (Okasha et al., 2022).

Corrosion Inhibition Performance

In the field of materials science, pyranopyrazole derivatives were investigated for their corrosion inhibition efficiency on mild steel in acidic solutions. The derivatives showed high inhibition efficiency, indicating their potential as effective corrosion inhibitors for industrial applications. This research underscores the chemical versatility and utility of pyran derivatives in protecting metal surfaces (Yadav et al., 2016).

Neuroprotective and Anticonvulsant Effects

A series of 3-hydroxy-6-hydroxymethyl/methyl-2-substituted 4H-pyran-4-ones were synthesized and evaluated for their anticonvulsant activities. Some compounds exhibited significant anticonvulsant effects without neurotoxicity, highlighting their potential as novel treatments for seizure disorders. The study exemplifies the therapeutic potential of pyran derivatives in neuropharmacology (Aytemir & Çalış, 2010).